Cas no 1314763-23-9 (1-(2-hydroxy-4-methoxyphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2-hydroxy-4-methoxyphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1314763-23-9
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6153011
• PubChem ID: 129955692
• Update Time: 2025-07-10

1-(2-hydroxy-4-methoxyphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxy-4-methoxyphenyl)cyclobutane-1-carboxylic acid
• 1314763-23-9
• EN300-1826159

• Inchi： 1S/C12H14O4/c1-16-8-3-4-9(10(13)7-8)12(11(14)15)5-2-6-12/h3-4,7,13H,2,5-6H2,1H3,(H,14,15)
• InChI Key： VBPYSNXPSHPPOB-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=CC=2O)OC)CCC1)=O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(2-hydroxy-4-methoxyphenyl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(2-hydroxy-4-methoxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 1314763-23-9)

1-(2-hydroxy-4-methoxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 1314763-23-9) is a specialized organic compound gaining attention in pharmaceutical and cosmetic research due to its unique structural properties. This cyclobutane derivative features a hydroxyphenyl and methoxy substitution pattern, which contributes to its potential applications in skin care formulations and anti-aging products. Researchers are particularly interested in its antioxidant activity and ability to modulate cellular pathways, making it a candidate for cosmeceutical innovation.

The compound's molecular structure combines a cyclobutane ring with a carboxylic acid functional group, enhancing its solubility and reactivity. Recent studies highlight its role in collagen synthesis and UV protection, aligning with current trends in natural skincare ingredients. As consumers increasingly seek clean beauty solutions, 1314763-23-9 is being explored for its compatibility with green chemistry principles and sustainable sourcing.

In synthetic chemistry, 1-(2-hydroxy-4-methoxyphenyl)cyclobutane-1-carboxylic acid serves as a building block for drug discovery, particularly in designing small molecule therapeutics. Its pharmacophore features enable interactions with biological targets related to inflammatory responses and oxidative stress—key areas in chronic disease research. Analytical techniques like HPLC and NMR spectroscopy are critical for characterizing its purity, a frequent topic in QA/QC forums.

From an industrial perspective, scalability of 1314763-23-9 synthesis remains a focus. Optimizing catalytic cyclization methods and solvent-free reactions addresses environmental concerns while meeting demand for high-purity intermediates. Patent filings suggest growing IP interest, especially in topical delivery systems and transdermal enhancers—a response to the booming dermatology market.

Regulatory assessments confirm its safety profile for non-irritating formulations, though stability testing under varying pH and temperature conditions is ongoing. This aligns with frequent search queries about ingredient shelf life and formulation compatibility. The compound’s logP value and bioavailability data are also discussed in computational chemistry circles, reflecting the integration of AI-driven molecular modeling in development workflows.

Emerging applications include hybrid materials where 1314763-23-9 acts as a crosslinking agent for biodegradable polymers, tapping into the circular economy trend. Its photostability makes it relevant for sunscreen technologies, coinciding with heightened awareness of blue light protection. Laboratories frequently inquire about its spectral data and chromatographic separation protocols, indicating robust academic and industrial engagement.

In conclusion, 1-(2-hydroxy-4-methoxyphenyl)cyclobutane-1-carboxylic acid represents a multifaceted compound bridging cosmetic science and medicinal chemistry. Its development trajectory mirrors broader shifts toward multifunctional actives and precision formulation, answering market demands for evidence-based ingredients. Continued research will likely expand its utility in personalized medicine and advanced material science.